Cas no 1939-20-4 (2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 1939-20-4
• MF: C₁₆H₁₂F₃NO
• MW: 291.26779460907
• CID: 95576
• PubChem ID: 762966
• Update Time: 2025-04-18

2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-
• 3-phenyl-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CBDivE_013665
• 1939-20-4
• DTXSID90354084

• Inchi： 1S/C16H12F3NO/c17-16(18,19)13-7-4-8-14(11-13)20-15(21)10-9-12-5-2-1-3-6-12/h1-11H,(H,20,21)
• InChI Key： ILCXYKLEHMSFSB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C=CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 291.08709849g/mol
• Monoisotopic Mass: 291.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų